Oxazolo[5,4-b]pyridine, 2-chloro-6-(trifluoromethyl)-
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Overview
Description
“Oxazolo[5,4-b]pyridine, 2-chloro-6-(trifluoromethyl)-” is a compound that contains a trifluoromethyl group (TFM, -CF3) and a pyridine structure . The presence of fluorine and pyridine structure results in its superior pest control properties when compared to traditional phenyl-containing insecticides . It is a key product of insecticide in developed countries .
Synthesis Analysis
The synthesis of this compound and its derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block . The synthesis of pyridalyl, as is the case for other TFMPs, encompasses a condensation step that includes the reaction between a trifluoromethyl pyridine building block and a larger chlorinated counterpart .Molecular Structure Analysis
The molecular formula of “Oxazolo[5,4-b]pyridine, 2-chloro-6-(trifluoromethyl)-” is C7H2ClF3N2O with a molecular weight of 222.55 .Chemical Reactions Analysis
The introduction of trifluoromethyl groups into the heterocycle can improve the lipophilicity of the compound, thereby improving the permeability to biological membranes and tissues and the electron attraction during the reaction of the same biological body, and enhancing the physiological activity of the compound .Physical and Chemical Properties Analysis
The compound has a density of 1.417g/cm³, a melting point of 33-35℃, a boiling point of 147.459°C at 760 mmHg, a flashing point of 42.982°C, and a vapor pressure of 5.598mmHg at 25°C .Mechanism of Action
Safety and Hazards
Future Directions
The demand for trifluoromethylpyridine (TFMP) derivatives has been increasing steadily in the last 30 years. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. In addition, the agricultural research community faces the challenge of producing pesticides that not only prevent crop losses caused by parasites but also protect human populations from the spread of diseases such as malaria, dengue fever, or the Zika virus, all of which are carried by mosquitoes .
Properties
CAS No. |
90778-26-0 |
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Molecular Formula |
C7H2ClF3N2O |
Molecular Weight |
222.55 g/mol |
IUPAC Name |
2-chloro-6-(trifluoromethyl)-[1,3]oxazolo[5,4-b]pyridine |
InChI |
InChI=1S/C7H2ClF3N2O/c8-6-13-4-1-3(7(9,10)11)2-12-5(4)14-6/h1-2H |
InChI Key |
SKQXDMGAJGMGRK-UHFFFAOYSA-N |
SMILES |
C1=C(C=NC2=C1N=C(O2)Cl)C(F)(F)F |
Canonical SMILES |
C1=C(C=NC2=C1N=C(O2)Cl)C(F)(F)F |
Origin of Product |
United States |
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